Cas no 117526-80-4 (1,2-Benzenedithiol,4-(1,1-dimethylethyl)-)

1,2-Benzenedithiol,4-(1,1-dimethylethyl)- structure
117526-80-4 structure
Product Name:1,2-Benzenedithiol,4-(1,1-dimethylethyl)-
CAS No:117526-80-4
MF:C10H14S2
MW:198.348160266876
CID:131554
PubChem ID:14324642
Update Time:2025-04-19

1,2-Benzenedithiol,4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedithiol,4-(1,1-dimethylethyl)-
    • 4-tert-Butyl-1,2-dimercaptobenzene
    • 4-tert-butylbenzene-1,2-dithiol
    • 4-tert-Butyl-1,2-benzenedithiol
    • DTXSID50558940
    • SCHEMBL179803
    • 117526-80-4
    • Inchi: 1S/C10H14S2/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,11-12H,1-3H3
    • InChI Key: RDLVSWJHDFENPL-UHFFFAOYSA-N
    • SMILES: SC1=C(C=CC(=C1)C(C)(C)C)S

Computed Properties

  • Exact Mass: 198.05400
  • Monoisotopic Mass: 198.05369279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 77.60000
  • LogP: 3.56150
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